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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of RS102895 hydrochloride, a potent and selective CCR2 chemokine receptor

antagonist. Adherence to these protocols is crucial for minimizing risks and maintaining a safe

research environment.

The primary and mandatory route for the disposal of RS102895 hydrochloride is through a

licensed hazardous waste disposal service, coordinated via your institution's Environmental

Health and Safety (EHS) department. Under no circumstances should this compound, its

solutions, or contaminated materials be disposed of down the drain or in regular trash.[1][2][3]

Pre-Disposal Handling and Storage
Proper management of RS102895 hydrochloride from purchase to disposal is essential.[4]

Before beginning the disposal process, it is critical to consult the compound's Safety Data

Sheet (SDS), which is available from suppliers such as MedChemExpress, Tocris, and Abcam.

[5][6] Always wear appropriate Personal Protective Equipment (PPE), including a lab coat,

safety glasses, and chemical-resistant gloves, when handling the compound.[7][8]

To prevent degradation and ensure stability before disposal, store RS102895 hydrochloride
under desiccating conditions at room temperature for short-term storage or as recommended

by the supplier for long-term storage.[6]
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Quantitative Data Summary
The following table summarizes key quantitative data for RS102895 hydrochloride relevant to

its handling and preparation for disposal.

Property Data Source

Molecular Weight 426.86 g/mol [6]

Purity ≥98% (HPLC) [6]

Solubility in DMSO 32.01 mg/mL (75 mM) [6]

Long-Term Storage (Stock

Solution)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[5]

IC₅₀ (CCR2b) 0.36 µM (360 nM) [5][6]

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe segregation and disposal of RS102895
hydrochloride and associated waste materials.

Step 1: Waste Segregation
Proper segregation is the first step in the disposal process. Never mix incompatible waste

streams.[2]

Solid Waste:

Collect unused or expired RS102895 hydrochloride powder, preferably in its original

container.

All single-use, contaminated materials, including weighing papers, pipette tips, vials, and

gloves, must be collected in a designated, sealable, and clearly labeled hazardous waste

container.[3][8]

Liquid Waste:
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Solutions containing RS102895 hydrochloride should be collected in a separate, sealed,

and leak-proof hazardous waste container that is chemically compatible with the solvent

used (e.g., DMSO).[2][3]

The first rinse of any emptied container that held the compound must also be collected as

hazardous waste.[2]

Empty Containers:

Thoroughly rinse all emptied chemical containers. The first rinseate is considered

hazardous and must be collected for disposal.[2]

After thorough rinsing and air-drying, obliterate or remove the original label before

disposing of the container as non-hazardous glass or plastic waste, in accordance with

institutional policy.[2]

Step 2: Container Labeling
Accurate and clear labeling of waste is a critical compliance and safety measure.[1] All

hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste".[8]

The full chemical name: "RS102895 hydrochloride". Avoid using abbreviations or formulas.

[1]

List all constituents, including solvents, and their approximate concentrations.[1]

The primary hazard(s) associated with the compound (e.g., "Toxic," "Irritant").

The accumulation start date.[1]

The name and contact information of the principal investigator or laboratory.

Step 3: Waste Storage
Store all sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated area.[8] This location should be away from general laboratory traffic and equipped
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with secondary containment to manage potential spills.[2][3]

Step 4: Professional Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor to schedule a pickup for the waste.[3][4] You will need to provide

them with a completed hazardous waste manifest or collection request form, accurately

describing the contents of the containers.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RS102895
hydrochloride.
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Figure 1: Disposal Workflow for RS102895 Hydrochloride
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Caption: Disposal workflow for RS102895 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

